N'-[(Z)-amino(6,8-dichloro-2-oxo-2H-chromen-3-yl)methylidene]-4-nitrobenzohydrazide

• IUPAC Name: N-[(Z)-[amino-(6,8-dichloro-2-oxochromen-3-yl)methylidene]amino]-4-nitrobenzamide
• InChI: InChI=1S/C17H10Cl2N4O5/c18-10-5-9-6-12(17(25)28-14(9)13(19)7-10)15(20)21-22-16(24)8-1-3-11(4-2-8)23(26)27/h1-7H,(H2,20,21)(H,22,24)
• InChI Key: ZDLHCGIGSNPOLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NN=C(C2=CC3=CC(=CC(=C3OC2=O)Cl)Cl)N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N/N=C(/C2=CC3=CC(=CC(=C3OC2=O)Cl)Cl)\N)[N+](=O)[O-]
• Molecular Formula: C17H10Cl2N4O5
• Molecular Weight: 421.2 g/mol

Description

Coumarin derivatives, such as the one you mentioned, are an important class of benzopyrones present in various natural products and numerous pharmaceutically valuable compounds. They exhibit a broad spectrum of biological activity, including acting as anticoagulants, antibiotics, antioxidants, anti-inflammatory, anti-HIV, and anticancer agents.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using spectroscopic data (IR and 1H NMR) and elemental analysis. The electronic absorption and emission spectra revealed that these compounds exist as two main keto-enol tautomers.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied using various techniques. For instance, the fluorescence of a coumarin-based compound was enhanced upon increasing the medium viscosity, which was due to the resultant molecular rigidity.

Mechanism of Action

The mechanism of action for similar compounds often involves interactions with biological targets. For example, coumarin-derived antibiotics have been used as competitive inhibitors of the bacterial adenosine-5-triphosphate (ATP)-binding gyrase B subunit, where the inhibition they provide blocks the negative supercoiling of relaxed DNA.

Future Directions

The future research directions for similar compounds often involve exploring their potential therapeutic applications. For instance, both natural and synthetic coumarin derivatives have gained considerable attention because of their photochemotherapy and therapeutic applications for cancer treatment.